Cas no 61541-38-6 (4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile)
61541-38-6 structure
Product Name:4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile
CAS No:61541-38-6
MF:C15H16FN
MW:229.292647361755
CID:475663
PubChem ID:21730444
Update Time:2025-04-19
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-1-carbonitrile, 4-(4-fluorophenyl)-
- 4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile
- 4-(4-Fluoro-phenyl)-bicyclo[2.2.2]octane-1-carbonitrile
- DTXSID70617467
- 61541-38-6
- SB73918
-
- Inchi: 1S/C15H16FN/c16-13-3-1-12(2-4-13)15-8-5-14(11-17,6-9-15)7-10-15/h1-4H,5-10H2
- InChI Key: FFOPHLOEKRDEQN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C12CCC(C#N)(CC1)CC2
Computed Properties
- Exact Mass: 229.12678
- Monoisotopic Mass: 229.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW061-100MG |
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile |
61541-38-6 | 95% | 100MG |
¥ 2,805.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW061-250MG |
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile |
61541-38-6 | 95% | 250MG |
¥ 4,488.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW061-500MG |
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile |
61541-38-6 | 95% | 500MG |
¥ 7,484.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW061-1G |
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile |
61541-38-6 | 95% | 1g |
¥ 11,220.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW061-5G |
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile |
61541-38-6 | 95% | 5g |
¥ 33,660.00 | 2023-03-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1565145-1g |
4-(4-Fluorophenyl)bicyclo[2.2.2]Octane-1-carbonitrile |
61541-38-6 | 98% | 1g |
¥24310.00 | 2024-05-06 |
4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
61541-38-6 (4-(4-fluorophenyl)bicyclo[2.2.2]octane-1-carbonitrile) Related Products
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